tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate

• IUPAC Name: tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate
• InChI: InChI=1S/C12H17BrN2O2/c1-12(2,3)17-11(16)15-7-8-9(13)5-4-6-10(8)14/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key: XWYDKTVXCRLWLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=C(C=CC=C1Br)N
• Molecular Formula: C12H17BrN2O2
• Molecular Weight: 301.18 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the condensation of tert-butyl 2-amino phenylcarbamate with various substituted carboxylic acid in the presence of EDCI and HOBt as coupling reagent. Another method involves the reaction of ethanolamine with benzyl chloride, followed by the addition of sulfuryl chloride and then ammonia.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the palladium-catalyzed cross-coupling reaction of tert-butyl carbamate with various aryl halides has been investigated.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include a boiling point of 244.5±19.0 °C (Predicted), a density of 0.957±0.06 g/cm3 (Predicted), and a pKa of 9.96±0.10 (Predicted).

Scientific Research Applications

Synthesis of Ceftolozane

. .

Synthesis of N-Boc-protected Anilines

. This suggests that tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate could potentially be used in similar reactions.

Synthesis of Tetrasubstituted Pyrroles

. This indicates that tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate could be used in similar synthetic routes.

Safety and Hazards

Safety information for similar compounds includes hazard statements such as H314 and H335, and precautionary statements such as P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P403+P233, P405, and P501.

Mechanism of Action

Mode of Action

It’s known that compounds with similar structures can undergo reactions at the benzylic position . In such reactions, a radical is formed at the benzylic position, which can then react with other molecules . This could potentially lead to changes in the target molecules, affecting their function.

Result of Action

The compound’s potential to undergo reactions at the benzylic position suggests it could cause changes in target molecules, potentially affecting their function .

Action Environment

The environment can significantly influence the action, efficacy, and stability of “tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate”. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s reactivity and stability .